1-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-3-(tetrahydro-2H-pyran-4-yl)urea

• IUPAC Name: 1-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3-(oxan-4-yl)urea
• InChI: InChI=1S/C13H20N2O3S/c1-9-4-7-19-12(9)11(16)8-14-13(17)15-10-2-5-18-6-3-10/h4,7,10-11,16H,2-3,5-6,8H2,1H3,(H2,14,15,17)
• InChI Key: YSJPMARSCNCIGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNC(=O)NC2CCOCC2)O
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

1-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is a urea derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Cholesterol Biosynthesis Inhibition

• Context: Some derivatives of the compound have been found to inhibit 3-hydroxy-3-methylglutaryl-coenzyme A reductase, a key enzyme in cholesterogenesis. This makes them potential candidates for cholesterol-lowering drugs.
• Reference: Prugh et al., 1990.

Hydrogel Formation

• Context: Certain urea compounds including variations of the specified chemical structure can form hydrogels. The morphology and rheology of these gels are dependent on the anion identity, offering ways to tune their physical properties.
• Reference: Lloyd & Steed, 2011.

Synthesis of Pyrans

• Context: The compound is involved in the synthesis of 2-alkylthio-2H-pyrans, which are useful intermediates in the preparation of various biologically active molecules.
• Reference: Yoshida et al., 1984.

Corrosion Inhibition

• Context: Pyran-2-one derivatives demonstrate significant potential in inhibiting corrosion on mild steel in acidic media, which is crucial in industrial applications.
• Reference: El Hattak et al., 2021.

Ultrasound-Mediated Synthesis

• Context: The compound is used in an environmentally friendly ultrasound-mediated synthesis process, highlighting a more efficient method for producing certain derivatives.
• Reference: Wang et al., 2011.

Enaminone Formation

• Context: It plays a role in the formation of enaminones, which are important in the synthesis of various pharmaceutical and biological compounds.
• Reference: Brbot-Šaranović et al., 2001.

Synthesis of Thieno[2,3-d]Pyrimidines

• Context: Derivatives of the compound are involved in synthesizing Thieno[2,3-d]Pyrimidines, compounds with potential inhibitory activities against certain plant growths.
• Reference: Wang et al., 2010.